Cas no 3213-91-0 (3-methyl-5-phenyl-1H-1,2,4-triazole)

3-Methyl-5-phenyl-1H-1,2,4-triazole is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a methyl group at the 3-position and a phenyl ring at the 5-position. This structure imparts stability and versatility, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its aromatic and nitrogen-rich framework enhances reactivity in nucleophilic and electrophilic substitutions, facilitating the development of agrochemicals, corrosion inhibitors, and bioactive molecules. The compound exhibits favorable thermal stability and solubility in common organic solvents, streamlining its use in catalytic and material science research. Its well-defined synthetic pathway ensures consistent purity and scalability for industrial applications.

3-methyl-5-phenyl-1H-1,2,4-triazole structure

3213-91-0 structure

Product Name:3-methyl-5-phenyl-1H-1,2,4-triazole

CAS No:3213-91-0

MF:C₉H₉N₃

MW:159.187861204147

MDL:MFCD11215026

CID:292964

PubChem ID:594381

Update Time:2025-06-09

3-methyl-5-phenyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole, 3-methyl-5-phenyl-
- 5-methyl-3-phenyl-1H-1,2,4-triazole
- Z385478582
- AKOS002684380
- EN300-62630
- 3-Methyl-5-phenyl-4H-1,2,4-triazole
- DTXSID50344087
- AT18636
- CS-0216854
- SCHEMBL416435
- 3-methyl-5-phenyl-1H-1,2,4-triazole
- 3213-91-0
- MFCD11215026
- LS-12185
- ALBB-032652
- SY181048
- MDL： MFCD11215026
- Inchi： 1S/C9H9N3/c1-7-10-9(12-11-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,10,11,12)
- InChI Key： UJCLXNPHJKRLPX-UHFFFAOYSA-N
- SMILES： N1C(C)=NC(C2C=CC=CC=2)=N1

Computed Properties

Exact Mass: 159.07977
Monoisotopic Mass: 159.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 41.6Å²

Experimental Properties

PSA: 41.57

3-methyl-5-phenyl-1H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M356153-50mg	3-methyl-5-phenyl-1H-1,2,4-triazole	3213-91-0		50mg	$ 70.00	2022-06-03
TRC	M356153-100mg	3-methyl-5-phenyl-1H-1,2,4-triazole	3213-91-0		100mg	$ 95.00	2022-06-03
TRC	M356153-500mg	3-methyl-5-phenyl-1H-1,2,4-triazole	3213-91-0		500mg	$ 365.00	2022-06-03
Chemenu	CM517059-1g	3-Methyl-5-phenyl-1H-1,2,4-triazole	3213-91-0	97%	1g	$376	2022-09-29
Enamine	EN300-62630-0.05g	3-methyl-5-phenyl-1H-1,2,4-triazole	3213-91-0	95%	0.05g	$64.0	2023-04-20
Enamine	EN300-62630-0.1g	3-methyl-5-phenyl-1H-1,2,4-triazole	3213-91-0	95%	0.1g	$83.0	2023-04-20
Enamine	EN300-62630-0.25g	3-methyl-5-phenyl-1H-1,2,4-triazole	3213-91-0	95%	0.25g	$116.0	2023-04-20
Enamine	EN300-62630-0.5g	3-methyl-5-phenyl-1H-1,2,4-triazole	3213-91-0	95%	0.5g	$218.0	2023-04-20
Enamine	EN300-62630-1.0g	3-methyl-5-phenyl-1H-1,2,4-triazole	3213-91-0	95%	1g	$314.0	2023-04-20
Enamine	EN300-62630-2.5g	3-methyl-5-phenyl-1H-1,2,4-triazole	3213-91-0	95%	2.5g	$614.0	2023-04-20